Cysteine inhibits the fibrillisation and cytotoxicity of amyloid-β 40 and 42: implications for the contribution of the thiophilic interaction†
Physical Chemistry Chemical Physics Pub Date: 2014-01-13 DOI: 10.1039/C3CP54245A
Abstract
Inhibitors of amyloid fibril formation have been at the centre of intense research efforts for the prevention of amyloidosis. Here, we hypothesise that a specific non-covalent interaction, the thiophilic interaction between the side chain of an aromatic residue in a polypeptide and a sulphur atom of the compound, effectively inhibits amyloid fibril formation. Fluorescence spectroscopy and transmission electron microscopy revealed that sulphur compounds, particularly Cys, inhibit the fibrillisation of amyloid-β 1–40 (Aβ40) and 1–42 (Aβ42). Interestingly, aggregates of Aβ40 and Aβ42 induced by Cys were less cytotoxic than those induced by catechin, which is the most typical inhibitor of amyloid fibril formation. Because the essential amino acid, Cys, is an abundant molecule in the blood and cytosol, our data provide a new basis for the prevention of amyloid-related diseases and the elucidation of the mechanism of these diseases.
Recommended Literature
- [1] Improved NOE fitting for flexible molecules based on molecular mechanics data – a case study with S-adenosylmethionine†
- [2] Developing novel zinc(ii) and copper(ii) Schiff base complexes: combined experimental and theoretical investigation on their DNA/protein binding efficacy and anticancer activity†
- [3] Structure of the bufadienolide bufotalin
- [4] Oxygen reduction and fueloxidation in alkaline solution
- [5] Porous monodisperse V2O5 microspheres as cathode materials for lithium-ion batteries†
- [6] Response kinetics of chemically-modified quartz piezoelectric crystals during odorant stimulation
- [7] A macromolecular cyclometalated gold(iii) amphiphile displays long-lived emissive excited state in water: self-assembly and in vitro photo-toxicity†
- [8] Inside front cover
- [9] Mechanical response of some peculiar superionic glasses at ultrasonic frequencies†
- [10] Hierarchically controlled protonation/aggregation of a porphyrin–spermine derivative†
